Cas no 1286275-11-3 (4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran)
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran
-
- Inchi: 1S/C11H12FNO4/c12-10-7-8(13(14)15)1-2-11(10)17-9-3-5-16-6-4-9/h1-2,7,9H,3-6H2
- InChI Key: IZIOFGMNFDNLDF-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1OC1CCOCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 241.075
- Monoisotopic Mass: 241.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.3
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 063834-1g |
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran |
1286275-11-3 | 95% | 1g |
£250.00 | 2022-03-01 | |
| Chemenu | CM318483-1g |
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran |
1286275-11-3 | 95% | 1g |
$340 | 2024-08-02 | |
| Chemenu | CM318483-1g |
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran |
1286275-11-3 | 95% | 1g |
$292 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1664659-1g |
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran |
1286275-11-3 | 98% | 1g |
¥4527.00 | 2024-08-09 |
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran
Chemical Profile of 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran (CAS No. 1286275-11-3)
4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran, identified by its CAS number 1286275-11-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the tetrahydropyran class, which is well-known for its role as a key structural motif in various bioactive molecules. The presence of both fluoro and nitro substituents in the aromatic ring enhances its potential pharmacological activity, making it a valuable scaffold for drug discovery and development.
The fluoro group at the 2-position of the phenyl ring introduces a high electronegativity, which can modulate the electronic properties of the molecule. This substitution is particularly important in medicinal chemistry, as fluorine atoms are frequently incorporated into drugs to improve metabolic stability, binding affinity, and overall bioavailability. In contrast, the nitro group at the 4-position provides a site for further functionalization and can influence both the reactivity and pharmacological effects of the compound. The combination of these two substituents makes 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran a versatile intermediate for synthesizing novel therapeutic agents.
The tetrahydropyran core is a saturated six-membered ring that contributes to the overall flexibility and solubility of the molecule. This structural feature is particularly advantageous in drug design, as it allows for optimal interaction with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of tetrahydropyran derivatives in developing treatments for various diseases, including neurological disorders, cancer, and infectious diseases. The specific arrangement of atoms in 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran suggests potential applications in modulating pathways involving these targets.
In terms of synthetic chemistry, 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran serves as a building block for more complex molecules. The phenoxy group provides a linkage point for further derivatization, enabling chemists to explore a wide range of structural variations. Advances in synthetic methodologies have made it possible to efficiently construct derivatives of this compound with tailored properties. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the aromatic ring, expanding the chemical space available for drug discovery.
Recent research has demonstrated the potential of 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran as a precursor in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often implicated in diseases such as cancer. By modifying the structure of this compound, researchers have been able to generate analogs with enhanced selectivity and potency against specific kinases. For example, studies have shown that substituting additional groups on the tetrahydropyran ring can fine-tune interactions with the active site of kinases, leading to improved therapeutic outcomes.
The influence of fluorine and nitro groups on pharmacokinetic properties has also been extensively studied. Fluorine atoms are known to enhance lipophilicity and metabolic stability, while nitro groups can serve as probes for understanding electronic effects in drug design. These insights have been applied to optimize formulations of drugs containing similar structural motifs. In particular, computational modeling techniques have been used to predict how these substituents affect binding affinity and pharmacokinetic profiles, guiding the development of next-generation therapeutics.
Another area where 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran has shown promise is in antimicrobial applications. The unique combination of substituents makes it a suitable candidate for designing compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of this molecule exhibit activity against resistant strains of bacteria, highlighting its potential as an alternative treatment option in antibiotic development.
The versatility of 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. For instance, its structural framework can be modified to create novel polymers with enhanced mechanical or thermal properties. Similarly, agrochemical researchers have explored derivatives as potential herbicides or fungicides due to their ability to interact with biological targets in plants.
Future directions in research on 4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran include exploring its role in targeted therapy and personalized medicine. By leveraging advances in genomics and proteomics, scientists aim to identify specific biomarkers that correlate with responsiveness to compounds containing this scaffold. This approach could lead to more effective treatments tailored to individual patients' genetic profiles.
In conclusion,4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran (CAS No. 1286275-11-3) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an attractive scaffold for drug discovery,and ongoing research continues to uncover new applications for this molecule。As synthetic methodologies advance,the possibilities for utilizing this compound will undoubtedly expand,leading to innovative solutions in medicine,materials science,and beyond。
1286275-11-3 (4-(2-Fluoro-4-nitrophenoxy)tetrahydro-2H-pyran) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)